Cas no 1133115-48-6 (Methyl 8-bromo-5-fluoro-4-hydroxyquinoline-2-carboxylate)

• Product Name: Methyl 8-bromo-5-fluoro-4-hydroxyquinoline-2-carboxylate
• CAS No: 1133115-48-6
• MF: C₁₁H₇BrFNO₃
• MW: 300.080585718155
• MDL: MFCD11855870
• CID: 857040
• PubChem ID: 46739197
• Update Time: 2025-05-19

Methyl 8-bromo-5-fluoro-4-hydroxyquinoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 8-bromo-5-fluoro-4-hydroxyquinoline-2-carboxylate
• A-4978
• AKOS015834728
• DB-370987
• DTXSID00674821
• 1133115-48-6
• methyl 8-bromo-5-fluoro-4-oxo-1H-quinoline-2-carboxylate
• Methyl 8-bromo-5-fluoro-4-oxo-1,4-dihydroquinoline-2-carboxylate
• CS-0441129
• BS-23638
• SB72490
• MFCD11855870
• Methyl8-bromo-5-fluoro-4-hydroxyquinoline-2-carboxylate

• MDL： MFCD11855870
• Inchi： 1S/C11H7BrFNO3/c1-17-11(16)7-4-8(15)9-6(13)3-2-5(12)10(9)14-7/h2-4H,1H3,(H,14,15)
• InChI Key： VSCVZLBQUCUVBY-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2C(C=C(C(=O)OC)NC=21)=O)F

Computed Properties

• Exact Mass: 298.95900
• Monoisotopic Mass: 298.95933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• PSA: 59.42000
• LogP: 2.62860

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on Methyl 8-bromo-5-fluoro-4-hydroxyquinoline-2-carboxylate

Methyl 8-bromo-5-fluoro-4-hydroxyquinoline-2-carboxylate (CAS No. 1133115-48-6): A Comprehensive Overview

Methyl 8-bromo-5-fluoro-4-hydroxyquinoline-2-carboxylate (CAS No. 1133115-48-6) is a significant compound in the realm of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention from researchers worldwide. This compound, characterized by its bromo and fluoro substituents, holds promise in the development of novel therapeutic agents. The quinoline core structure is well-documented for its pharmacological properties, making derivatives like this one particularly intriguing for medicinal chemistry applications.

The synthesis of Methyl 8-bromo-5-fluoro-4-hydroxyquinoline-2-carboxylate involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The presence of both bromo and fluoro groups on the quinoline ring enhances its reactivity, allowing for further functionalization. This reactivity is leveraged in the design of drug candidates targeting various diseases, including cancer and infectious disorders.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of quinoline derivatives due to their broad spectrum of biological activities. Specifically, compounds with halogenated quinoline cores have shown remarkable efficacy in inhibiting enzymes and receptors involved in pathogenic processes. The 8-bromo and 5-fluoro substituents in Methyl 8-bromo-5-fluoro-4-hydroxyquinoline-2-carboxylate contribute to its unique pharmacophore, influencing both its solubility and metabolic stability.

One of the most compelling aspects of Methyl 8-bromo-5-fluoro-4-hydroxyquinoline-2-carboxylate is its potential as a building block for more complex drug molecules. Researchers have utilized this compound in the synthesis of kinase inhibitors, which are critical in cancer therapy. The hydroxyl group at the 4-position provides a site for further derivatization, enabling the creation of molecules with enhanced binding affinity to target proteins.

The impact of Methyl 8-bromo-5-fluoro-4-hydroxyquinoline-2-carboxylate extends beyond academic research; it has found applications in preclinical studies aimed at identifying novel therapeutic strategies. For instance, studies have demonstrated its efficacy in inhibiting certain proto-oncogenes, which are often overexpressed in tumors. This has opened up new avenues for developing targeted therapies that can selectively inhibit pathological pathways without harming healthy cells.

The structural features of Methyl 8-bromo-5-fluoro-4-hydroxyquinoline-2-carboxylate also make it an attractive candidate for drug delivery systems. Researchers are exploring its potential as a component in prodrugs designed to enhance bioavailability and reduce side effects. By leveraging its chemical properties, scientists aim to develop formulations that can deliver active pharmaceutical ingredients more efficiently.

The synthesis and application of Methyl 8-bromo-5-fluoro-4-hydroxyquinoline-2-carboxylate exemplify the intersection of organic chemistry and medicinal chemistry. The compound’s versatility lies in its ability to serve as a precursor for multiple drug candidates, each tailored to address specific therapeutic needs. As research continues to uncover new biological targets and mechanisms, the demand for innovative compounds like this one is expected to grow.

In conclusion, Methyl 8-bromo-5-fluoro-4-hydroxyquinoline-2-carboxylate (CAS No. 1133115-48-6) represents a significant advancement in pharmaceutical chemistry. Its unique structural composition and functional groups make it a valuable tool for developing new drugs targeting various diseases. The ongoing research into this compound underscores its importance in the quest for novel therapeutic solutions.